Cas no 1260752-03-1 (2-(azetidin-3-yl)-1-methyl-1H-indole)

• Product Name: 2-(azetidin-3-yl)-1-methyl-1H-indole
• CAS No: 1260752-03-1
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5996747
• PubChem ID: 129916401
• Update Time: 2025-05-20

2-(azetidin-3-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-1-methyl-1H-indole
• 1H-Indole, 2-(3-azetidinyl)-1-methyl-
• EN300-1842768
• 1260752-03-1
• DTXSID601287883
• AKOS040805222

• Inchi： 1S/C12H14N2/c1-14-11-5-3-2-4-9(11)6-12(14)10-7-13-8-10/h2-6,10,13H,7-8H2,1H3
• InChI Key： CTSZSWHZPRUCDU-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C=C1C1CNC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 358.5±22.0 °C(Predicted)
• pka: 11.04±0.40(Predicted)

Additional information on 2-(azetidin-3-yl)-1-methyl-1H-indole

Introduction to 2-(azetidin-3-yl)-1-methyl-1H-indole (CAS No. 1260752-03-1)

2-(azetidin-3-yl)-1-methyl-1H-indole, with the CAS number 1260752-03-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an indole core and an azetidine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in biologically active compounds due to its ability to interact with various biological targets. The addition of the azetidine ring, a four-membered nitrogen-containing heterocycle, further enhances the compound's pharmacological profile by introducing additional points of interaction and conformational flexibility. This combination makes 2-(azetidin-3-yl)-1-methyl-1H-indole a promising candidate for drug development.

Recent studies have explored the biological activities of 2-(azetidin-3-yl)-1-methyl-1H-indole in detail. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of 2-(azetidin-3-yl)-1-methyl-1H-indole to interact with specific GPCRs could lead to the development of novel therapeutic agents for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, 2-(azetidin-3-yl)-1-methyl-1H-indole has shown promising results in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes 2-(azetidin-3-yl)-1-methyl-1H-indole a potential lead compound for the development of anticancer drugs.

The synthesis of 2-(azetidin-3-yl)-1-methyl-1H-indole has been optimized through various synthetic routes, allowing for efficient and scalable production. One common approach involves the coupling of an indole derivative with an azetidine intermediate using transition metal-catalyzed reactions. These synthetic methods have been refined to improve yield and purity, making it feasible to produce sufficient quantities for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(azetidin-3-yl)-1-methyl-1H-indole. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 2-(azetidin-3-yl)-1-methyl-1H-indole (CAS No. 1260752-03-1) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases.